Cas no 2519-30-4 (Brilliant Black BN)

• Product Name: Brilliant Black BN
• CAS No: 2519-30-4
• MF: C₂₈H₁₇N₅Na₄O₁₄S₄
• MW: 867.678765058517
• MDL: MFCD00078980
• CID: 43103
• PubChem ID: 87564465
• Update Time: 2026-05-14

Brilliant Black BN Chemical and Physical Properties

Names and Identifiers

• Brilliant black
• Black PN
• Brilliant Black PN
• Brilliant Black BN
• BRILLIANT BLACK BN (C.I. 28440)
• Food Black 1
• 1743black
• blueblackbn
• C.I. brilliant black BN
• C.I. food black 1
• cilefablackb
• E151
• l-schwarz1
• melanblack
• WOOL BLACK
• C.I. 28440
• Tetrasodium 1-acetamido-2-hydroxy-3-(4-((4-sulphonatophenylazo)-7-sulphonato-1-naphthylazo))naphthalene-4,6-disulphonate
• E 151

• MDL： MFCD00078980
• Inchi： InChI=1S/C28H21N5O14S4.4Na/c1-14(34)29-23-10-11-24(50(42,43)44)20-13-25(51(45,46)47)27(28(35)26(20)23)33-32-22-9-8-21(18-7-6-17(12-19(18)22)49(39,40)41)31-30-15-2-4-16(5-3-15)48(36,37)38;;;;/h2-13,35H,1H3,(H,29,34)(H,36,37,38)(H,39,40,41)(H,42,43,44)(H,45,46,47);;;;/q;4*+1/p-4/b31-30+,33-32+;;;;
• InChI Key： GMMAPXRGRVJYJY-OXYXOBGMSA-J
• SMILES： CC(=NC1=CC=C(C2=CC(=C(C(=C21)[O-])/N=N/C3=CC=C(C4=C3C=C(C=C4)S(=O)(=O)[O-])/N=N/C5=CC=C(C=C5)S(=O)(=O)[O-])S(=O)(=O)O)S(=O)(=O)O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 866.92500
• Monoisotopic Mass: 866.924562
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 55
• Rotatable Bond Count: 9
• Complexity: 1850
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 21
• Topological Polar Surface Area: 324

Experimental Properties

• Color/Form: Black powder or particles
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 361.09000
• LogP: 8.50040
• Solubility: Soluble in water. Slightly soluble in ethanol
• Color index: 28440

Brilliant Black BN Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：QJ5950000
• Storage Condition：Warehouse ventilation and low temperature drying